5-(4-bromophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 5-(4-bromophenoxy)-3-methyl-1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C17H13BrN2O2/c1-12-16(11-21)17(22-15-9-7-13(18)8-10-15)20(19-12)14-5-3-2-4-6-14/h2-11H,1H3
• InChI Key: AZICIDPVYKGKEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C=O)OC2=CC=C(C=C2)Br)C3=CC=CC=C3
• Molecular Formula: C17H13BrN2O2
• Molecular Weight: 357.2 g/mol

Description

The compound “5-(4-bromophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The molecule also contains a bromophenoxy group, which suggests it may have interesting chemical properties.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through S-alkylation of the corresponding thiol in alkaline medium followed by reduction of the corresponding ketone.

Scientific Research Applications

Synthesis and Molecular Structures

Researchers have developed methods for synthesizing complex bipyrazoles and related compounds from simple pyrazole precursors, such as "5-(4-bromophenoxy)-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde," through a series of reactions involving microwave irradiation and cyclocondensation. These methods lead to the creation of compounds with significant molecular structures and supramolecular assembly, offering potential applications in materials science and molecular engineering (Cuartas et al., 2017).

Photophysical Studies

The photophysical properties of related pyrazole derivatives have been examined, demonstrating variations in extinction coefficients and quantum yields across different solvents. Such studies are crucial for understanding the electronic properties of these compounds and their potential applications in optoelectronic devices and sensors (Singh et al., 2013).

Antimicrobial and Antioxidant Properties

Some derivatives have shown promising results as potential antimicrobial and antioxidant agents. The structure-activity relationship of these compounds, especially with specific substitutions on the phenyl ring, suggests their applicability in developing new therapeutic agents (Gurunanjappa et al., 2017).

Magnetic and Spectral Properties

Studies on the magnetic and spectral properties of complexes derived from pyrazole-5-one and pyrazole-5-thione indicate the influence of bridging atoms on these properties. Such insights are valuable for the design of new materials with specific magnetic and electronic features (Uraev et al., 2020).

Crystal Structure Analysis

The crystal structures of various pyrazole derivatives have been determined, providing detailed insights into their molecular geometries and intermolecular interactions. This information is crucial for the rational design of molecules with desired physical and chemical properties (Xie et al., 2008).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with enzymes such as dihydrofolate reductase .

Mode of Action

Based on its structural similarity to other compounds, it might interact with its target enzymes and modulate their activity .

Pharmacokinetics

Similar compounds have been found to bind to human serum albumin, which can affect their distribution and bioavailability .